Cas no 49675-43-6 (1,2-Oxathiolane, 5-phenyl-, 2-oxide)

• Product Name: 1,2-Oxathiolane, 5-phenyl-, 2-oxide
• CAS No: 49675-43-6
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 2640337
• PubChem ID: 12300987
• Update Time: 2025-04-21

1,2-Oxathiolane, 5-phenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 5-phenyloxathiolane 2-oxide
• DTXSID20486403
• 49675-43-6
• 1,2-Oxathiolane, 5-phenyl-, 2-oxide

• Inchi： 1S/C9H10O2S/c10-12-7-6-9(11-12)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： JHLQTGPPEFPDHV-UHFFFAOYSA-N
• SMILES： S1(CCC(C2C=CC=CC=2)O1)=O

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives